Cas no 904813-34-9 (3-Bromo-1-(toluene-4-sulfonyl)-imidazo1,5-apyridine)

• Product Name: 3-Bromo-1-(toluene-4-sulfonyl)-imidazo1,5-apyridine
• CAS No: 904813-34-9
• MF: C₁₄H₁₁BrN₂O₂S
• MW: 351.218341112137
• MDL: MFCD06245381
• CID: 994834
• PubChem ID: 2771682
• Update Time: 2025-04-20

3-Bromo-1-(toluene-4-sulfonyl)-imidazo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-1-(TOLUENE-4-SULFONYL)-IMIDAZO[1,5-A]PYRIDINE
• 3-bromo-1-(4-methylphenyl)sulfonylimidazo[1,5-a]pyridine
• 3-BROMO-1-[(4-METHYLPHENYL)SULPHONYL]IMIDAZO[1,5-A]PYRIDINE
• GL-0105
• MFCD06245381
• 3-bromo-1-(4-methylbenzenesulfonyl)imidazo[1,5-a]pyridine
• AKOS005257388
• 3-Bromo-1-tosylimidazo[1,5-a]pyridine
• DTXSID80378017
• 904813-34-9
• 3-Bromo-1-(4-methylbenzene-1-sulfonyl)imidazo[1,5-a]pyridine
• 3-Bromo-1-(toluene-4-sulfonyl)-imidazo1,5-apyridine

• MDL： MFCD06245381
• Inchi： 1S/C14H11BrN2O2S/c1-10-5-7-11(8-6-10)20(18,19)13-12-4-2-3-9-17(12)14(15)16-13/h2-9H,1H3
• InChI Key： XJTPQPBSBYSBLF-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C2C=CC=CN21)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 349.97200
• Monoisotopic Mass: 349.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 59.82000
• LogP: 4.31880

3-Bromo-1-(toluene-4-sulfonyl)-imidazo1,5-apyridine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds